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Compound of Interest

Compound Name: Rubidium permanganate

Cat. No.: B078802

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical and physical properties of rubidium
permanganate, with a focus on its molar mass and chemical formula. The information is
presented to support advanced research and development applications.

Chemical Identity and Formula

Rubidium permanganate is an inorganic compound composed of the rubidium cation (Rb™*)
and the permanganate anion (MnOa4~). The electrostatic attraction between these two ions
forms the basis of its chemical structure.

The chemical formula for rubidium permanganate is RoMnOa.[1][2] This formula indicates
that for every one ion of rubidium, there is one ion of manganese and four ions of oxygen.

Molar Mass

The molar mass of a compound is a fundamental physical property, representing the mass of
one mole of that substance. It is calculated by summing the atomic masses of all constituent
atoms in its chemical formula.

The molar mass of rubidium permanganate is approximately 204.404 g/mol .[1][3]

Calculation of Molar Mass

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b078802?utm_src=pdf-interest
https://www.benchchem.com/product/b078802?utm_src=pdf-body
https://www.benchchem.com/product/b078802?utm_src=pdf-body
https://www.benchchem.com/product/b078802?utm_src=pdf-body
https://www.benchchem.com/product/b078802?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rubidium_permanganate
https://www.webqc.org/compound-RbMnO4-RbMnO4.html
https://www.benchchem.com/product/b078802?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rubidium_permanganate
https://www.webqc.org/molecular-weight-of-rbMnO4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The molar mass of rubidium permanganate can be precisely calculated using the atomic
masses of its constituent elements: Rubidium (Rb), Manganese (Mn), and Oxygen (O).

Atomic Mass ( . Total Mass (
Element Symbol Quantity

g/mol ) g/mol )
Rubidium Rb 85.4678[4][5] 1 85.4678
Manganese Mn 54.9380[6][7] 1 54.9380
Oxygen o} 15.9994[8] 4 63.9976
Total RbMnOa 204.4034

The calculated molar mass of 204.4034 g/mol is consistent with the experimentally determined
and reported values.[1][3]

Logical Relationship of Components

The following diagram illustrates the relationship between the constituent elements and the
final compound, rubidium permanganate.

Constituent Elements
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Constituent elements of Rubidium Permanganate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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